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Compound of Interest

Compound Name: Mij821

Cat. No.: B10830910

Disclaimer: Mij821, also known as Onfasprodil, is an investigational drug primarily documented
for use in clinical trials as an intravenous infusion.[1][2][3][4][5][6] The following guide for
dissolving Mij821 from a powder form is based on its known physicochemical properties and
standard laboratory practices for similar compounds, as specific manufacturer's instructions for
reconstituting a powder for preclinical research are not publicly available. Researchers should
validate this procedure for their specific experimental needs.

Properties of Mij821

Mij821 is a highly potent and selective negative allosteric modulator (NAM) of the N-methyl-D-
aspartate (NMDA) receptor subunit 2B (NR2B).[2][3][7] By inhibiting the activity of NR2B-
containing NMDA receptors, it is being investigated for its potential rapid-acting antidepressant
effects in treatment-resistant depression.[2][3][8]
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Property Value Source
6-{(1S)-2-[(3aR,5R,6aS)-5-(2-
Fluorophenoxy)hexahydrocycl )

IUPAC Name Novartis AG
opentalc]pyrrol-2(1H)-yl]-1-
hydroxyethyl}-3-pyridinol

Molar Mass 358.413 g/mol Novartis AG
High solubility (0.7 mM) at pH

Solubility g Y Jatp [7]

6.8

Mechanism of Action

Negative Allosteric Modulator
of the NMDA receptor subunit
2B (NR2B)

[2131[7]

Experimental Protocols

Suggested Protocol for Dissolving M

11821 Powder

This protocol is designed to prepare a stock solution of Mij821 at a concentration of 10 mM,

leveraging its known high solubility in a buffered solution at pH 6.8.[7]

Materials:

Mij821 powder

e Phosphate-Buffered Saline (PBS), pH 7.4

e 1 M HCland 1 M NaOH for pH adjustment

e Sterile, nuclease-free water

e \ortex mixer

o Magnetic stirrer and stir bar (optional)

 Sterile conical tubes (15 mL or 50 mL)

o Calibrated analytical balance
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e pH meter

» Sterile syringe filters (0.22 pm)

Procedure:

o Calculate the required mass of Mij821 powder.

o To prepare 10 mL of a 10 mM stock solution:

» Mass (g) = Molarity (mol/L) x Volume (L) x Molar Mass ( g/mol )
» Mass (g) = 0.010 mol/L x 0.010 L x 358.413 g/mol = 0.003584 g
» Mass (mg) = 3.584 mg

» Weigh the Mij821 powder using a calibrated analytical balance and transfer it to a sterile
conical tube.

e Add the solvent.

o Add approximately 8 mL of PBS to the conical tube containing the Mij821 powder.
e Promote dissolution.

o Cap the tube securely and vortex vigorously for 1-2 minutes.

o If the powder is not fully dissolved, place the tube on a magnetic stirrer at a low to medium
speed at room temperature.

e Check and adjust the pH.
o Once the powder appears to be in solution, check the pH using a calibrated pH meter.
o The target pH for optimal solubility is 6.8.[7]
o If necessary, adjust the pH dropwise using 1 M HCI or 1 M NaOH.

 Bring the solution to the final volume.
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o Once the Mij821 is completely dissolved and the pH is adjusted, add PBS to bring the final
volume to 10 mL.

o Sterilize the solution.

o For use in cell culture or in vivo studies, sterile filter the solution through a 0.22 um syringe
filter into a new sterile tube.

e Storage.

o Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

o Store at -20°C for short-term storage and -80°C for long-term storage.

Troubleshooting Guide

Question

Possible Cause

Suggested Solution

The Mij821 powder is not

dissolving completely.

Insufficient mixing or incorrect
pH.

Continue vortexing or stirring.
Check the pH of the solution
and adjust to 6.8.[7] Gentle
warming (to no more than

37°C) may also aid dissolution.

The solution is cloudy or has

precipitates after dissolution.

The concentration may be too
high for the chosen solvent, or
the solvent may be

contaminated.

Try diluting the solution.
Ensure high-purity reagents
and solvents are used.[3][9]

Re-check all calculations.

The solution color changes

over time.

This may indicate degradation

of the compound.

Prepare fresh solutions before
each experiment. Protect the
solution from light and store at
the recommended

temperature.

I'm seeing unexpected results

in my assay.

The compound may not be
fully in solution, or it may have
degraded. The solvent itself
could be interfering with the

assay.

Prepare a fresh stock solution
following the protocol carefully.
Run a vehicle control (solvent
only) in your experiment to rule
out solvent effects.
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Frequently Asked Questions (FAQSs)

Q1: What is the recommended solvent for Mij821 powder?

Al: Based on preclinical data, an aqueous buffer at pH 6.8 provides high solubility.[7]
Phosphate-Buffered Saline (PBS) or Hank's Balanced Salt Solution (HBSS) adjusted to this pH
are suitable starting points. For some applications, small amounts of DMSO may be used, but
its compatibility with the specific experimental system must be validated.

Q2: How should I store the Mij821 powder?

A2: As with most investigational compounds, it is recommended to store the powder in a cool,
dry, and dark place. Storage at -20°C is a common practice for long-term stability.

Q3: How stable is the Mij821 solution?

A3: The stability of Mij821 in solution has not been publicly documented. It is best practice to
prepare fresh solutions for each experiment or to use aliquots from a stock solution that has
been stored at -80°C for no longer than a few weeks. Avoid repeated freeze-thaw cycles.

Q4: Can | use DMSO to dissolve Mij821?

A4: While not explicitly stated, many organic compounds are soluble in DMSO. If you choose to
use DMSO, it is recommended to first prepare a high-concentration stock solution (e.g., 100
mM) in DMSO and then dilute it to the final working concentration in your aqueous
experimental buffer. Be aware that high concentrations of DMSO can be toxic to cells.

Q5: What were the dosages of Mij821 used in clinical trials?

A5: In clinical studies for treatment-resistant depression, Mij821 was administered via a 40-
minute intravenous infusion at doses of 0.16 mg/kg and 0.32 mg/kg.[4][6]

Quantitative Data Summary
Physicochemical and Preclinical Data
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Parameter Value Reference
Molar Mass 358.413 g/mol N/A
Solubility 0.7 mM at pH 6.8 [7]

Human NR2B 1C50 8 nM [7]

Rat NR2B IC50 6 NM [7]

Clinical Trial Dosages

Administration

Dosage Group Frequency Reference
Route
0.16 mg/kg )

Low Dose ) Weekly or Biweekly [41[6]
Intravenous Infusion

) 0.32 mg/kg )
High Dose Weekly or Biweekly [41[6]

Intravenous Infusion

Visualizations

Preparation Dissolution Finalization & Storage
1. Calculate Mass 2. Weigh Mijg21 3. Add Solvent 4. Vortex or Stir 5. Check & Adjust pH 6. Bring to Final 7. Sterile Filter 8. Aliquot & Store
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Caption: Experimental workflow for dissolving Mij821 powder.
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Caption: Signaling pathway of Mij821 as an NR2B negative allosteric modulator.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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